Cas no 52698-64-3 (5H-Cyclopentapyrimidin-4-amine, 6,7-dihydro-N-methyl- (9CI))

5H-Cyclopentapyrimidin-4-amine, 6,7-dihydro-N-methyl- (9CI) structure
52698-64-3 structure
Product Name:5H-Cyclopentapyrimidin-4-amine, 6,7-dihydro-N-methyl- (9CI)
CAS No:52698-64-3
MF:C8H11N3
MW:149.193041086197
CID:1021599
PubChem ID:45080321
Update Time:2025-04-20

5H-Cyclopentapyrimidin-4-amine, 6,7-dihydro-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopentapyrimidin-4-amine, 6,7-dihydro-N-methyl- (9CI)
    • AKOS011472506
    • 5H-CYCLOPENTAPYRIMIDIN-4-AMINE, 6,7-DIHYDRO-N-METHYL-
    • 52698-64-3
    • N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
    • DB-325340
    • SCHEMBL26868069
    • Inchi: 1S/C8H11N3/c1-9-8-6-3-2-4-7(6)10-5-11-8/h5H,2-4H2,1H3,(H,9,10,11)
    • InChI Key: ZAVFAUNQFQJQSD-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C2C=1CCC2)NC

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.8Ų
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